Cas no 585517-09-5 (3-Chloro--4-pyrrolidinobenzoic Acid)

• Product Name: 3-Chloro--4-pyrrolidinobenzoic Acid
• CAS No: 585517-09-5
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• MDL: MFCD02628415
• CID: 948660
• PubChem ID: 329775395
• Update Time: 2025-04-19

3-Chloro--4-pyrrolidinobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(pyrrolidin-1-yl)benzoic acid
• 3-Chloro-4-pyrrolidinobenzoic Acid
• 3-chloro-4-(1-pyrrolidinyl)Benzoic acid
• 3-chloro-4-pyrrolidin-1-ylbenzoic acid
• 3-chloro-4-pyrrolidin-1-ylbenzoic acid(SALTDATA: FREE)
• Oprea1_124914
• 3-Chloro-4-pyrrolidinobenzoicAcid
• ICTYJBKSXOEFEB-UHFFFAOYSA-N
• 5851AJ
• STL412056
• TRA0062946
• SY006943
• 3-Chloro-4-pyrrolidin-1-ylb
• 3-Chloro--4-pyrrolidinobenzoic Acid

• MDL： MFCD02628415
• Inchi： 1S/C11H12ClNO2/c12-9-7-8(11(14)15)3-4-10(9)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2,(H,14,15)
• InChI Key： ICTYJBKSXOEFEB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1N1CCCC1

Computed Properties

• Exact Mass: 225.05600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Topological Polar Surface Area: 40.5

Experimental Properties

• Flash Point: 193.5℃
• PSA: 40.54000
• LogP: 2.70340

3-Chloro--4-pyrrolidinobenzoic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：